![molecular formula C9H9N3O B3424794 4-(2-Methoxyphenyl)-1h-1,2,3-triazole CAS No. 369363-77-9](/img/structure/B3424794.png)
4-(2-Methoxyphenyl)-1h-1,2,3-triazole
Overview
Description
4-(2-Methoxyphenyl)-1H-1,2,3-triazole (4-MTPT) is a heterocyclic compound derived from the 1,2,3-triazole family. It is a small molecule with an aromatic ring structure which is of great interest in the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science. 4-MTPT has been studied extensively in recent years and is being used in a variety of laboratory experiments.
Scientific Research Applications
Synthesis and Chemical Properties
4-(2-Methoxyphenyl)-1H-1,2,3-triazole and its derivatives are involved in various synthesis processes. For instance, 1,5-disubstituted 1,2,3-triazoles, including those with methoxyphenyl groups, are synthesized via metal-free multi-component reactions, utilizing primary amine, ketones, and 4-nitrophenyl azide (Vo, 2020). Another study describes the synthesis of S-alkylated 5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiols, showcasing the versatility of triazole derivatives in creating compounds with potential enzymatic activity (Arfan et al., 2018).
Corrosion Inhibition
Triazole derivatives, including those with methoxyphenyl groups, are studied for their corrosion inhibition properties. One research focuses on a structurally well-defined 1,2,3-triazole derivative's performance in inhibiting corrosion on mild steel in hydrochloric acid (Hrimla et al., 2021). Another study investigates 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole's effectiveness as a corrosion inhibitor in hydrochloric acid medium (Bentiss et al., 2009).
Antimicrobial and Biological Activities
The antimicrobial activities of triazole derivatives, including those with a methoxyphenyl group, are explored in several studies. The antimicrobial activity of newly synthesized compounds based on S-derivatives of 5-(4-methoxyphenyl)-1,2,4-triazole-3-thione has been investigated, demonstrating the influence of methoxyphenyl radical on such activities (Samelyuk & Kaplaushenko, 2013). Similarly, another study synthesizes and characterizes compounds for antifungal properties, starting with p-anisic acid and leading to 3-(3-bromo-4-methoxyphenyl)-4-amino-5-mercapto-1,2,4-triazole (Holla et al., 1996).
Pharmaceutical Potential
The pharmaceutical potential of triazole derivatives is highlighted in several studies. For instance, research on ethyl 1-(4-methoxyphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylate explores the "click chemistry" method for synthesizing triazoles, suggesting potential pharmaceutical applications (Chen et al., 2010). Furthermore, the synthesis and characterisation of some N-bridged heterocycles derived from 3-(3-bromo-4-methoxyphenyl)-4-amino-5-mercapto-1,2,4-triazole reveal their antifungal activity, showcasing the pharmaceutical relevance of these compounds (Holla et al., 1996).
Mechanism of Action
Target of Action
Compounds with similar structures, such as 2-{[4-(2-methoxyphenyl)piperazin-1-yl]alkyl}-1h-benzo[d]imidazoles, have been shown to interact withalpha1-adrenergic receptors . These receptors are a class of G-protein-coupled receptors (GPCRs) and are significant targets for various neurological conditions .
Mode of Action
Similar compounds have been shown to exhibitaffinity towards alpha1-adrenergic receptors , ranging from 22 nM to 250 nM . This suggests that 4-(2-Methoxyphenyl)-1h-1,2,3-triazole may interact with its targets in a similar manner, leading to changes in cellular signaling and function.
Biochemical Pathways
Alpha1-adrenergic receptors, which are potential targets of this compound, are known to play a role in the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate . Therefore, it is plausible that this compound may affect these pathways and their downstream effects.
Pharmacokinetics
Similar compounds have been shown to exhibit an acceptable pharmacokinetic profile . This suggests that this compound may have similar ADME properties, which would impact its bioavailability and efficacy.
Result of Action
Given its potential interaction with alpha1-adrenergic receptors, it may lead to changes in cellular signaling and function, particularly in smooth muscle cells in blood vessels, lower urinary tract, and prostate .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. It is generally known that factors such as temperature, pH, and the presence of other compounds can affect the stability and efficacy of chemical compounds .
Biochemical Analysis
Biochemical Properties
4-(2-Methoxyphenyl)-1h-1,2,3-triazole, due to its structural features, could potentially interact with various enzymes, proteins, and other biomolecules. The methoxyphenyl group might allow it to interact with aromatic amino acids in proteins, while the triazole ring could potentially form hydrogen bonds with biomolecules .
Cellular Effects
Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It could potentially exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Similar compounds have shown stability under various conditions .
Dosage Effects in Animal Models
Similar compounds have shown dose-dependent effects .
Metabolic Pathways
Similar compounds have been shown to interact with various enzymes and cofactors .
Transport and Distribution
Similar compounds have been shown to interact with various transporters and binding proteins .
Subcellular Localization
Similar compounds have been shown to localize to specific compartments or organelles within the cell .
properties
IUPAC Name |
4-(2-methoxyphenyl)-2H-triazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O/c1-13-9-5-3-2-4-7(9)8-6-10-12-11-8/h2-6H,1H3,(H,10,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXFUGJOFNXTOGO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=NNN=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101287802 | |
Record name | 5-(2-Methoxyphenyl)-1H-1,2,3-triazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101287802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
369363-77-9 | |
Record name | 5-(2-Methoxyphenyl)-1H-1,2,3-triazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=369363-77-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(2-Methoxyphenyl)-1H-1,2,3-triazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101287802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(2-methoxyphenyl)-1H-1,2,3-triazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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